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Compound of Interest

Compound Name: 1-Boc-3-(methoxy)azetidine

Cat. No.: B1322773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Boc-3-methoxyazetidine (tert-butyl 3-methoxyazetidine-1-carboxylate) is a heterocyclic

organic compound that serves as a valuable building block in medicinal chemistry and drug

discovery. Its rigid four-membered azetidine core, combined with the protective tert-

butyloxycarbonyl (Boc) group and the methoxy functional group, makes it a versatile scaffold

for the synthesis of more complex molecules with potential therapeutic applications. This

technical guide provides a comprehensive overview of the known physicochemical properties

of 1-Boc-3-methoxyazetidine, details relevant experimental protocols, and explores its role as a

structural motif in compounds targeting significant signaling pathways.

Core Physicochemical Properties
Quantitative data for 1-Boc-3-methoxyazetidine is limited, with some properties currently

available only as computational predictions. The following tables summarize the available data.
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Identifier Value Source

CAS Number 429669-07-8 Chemical Abstracts Service

Molecular Formula C₉H₁₇NO₃ ---

Molecular Weight 187.24 g/mol Biosynth[1]

Appearance Colorless oil ---

Property Value Type Source

Boiling Point
358.8 ± 42.0 °C at 760

mmHg
Predicted Chem-Space[2]

Density 1.06 ± 0.1 g/cm³ Predicted ChemBK[3]

Melting Point Not available --- ---

Solubility

No experimental data

available. Likely

soluble in common

organic solvents such

as methanol, ethanol,

DMSO, and ethyl

acetate.

Inferred ---

Spectroscopic Data
The identity of 1-Boc-3-methoxyazetidine can be confirmed by its 1H NMR spectrum.

Technique Data Source

¹H NMR Spectrum available ChemicalBook[4]

Role in Drug Discovery and Signaling Pathways
While 1-Boc-3-methoxyazetidine is primarily a synthetic intermediate, the azetidine scaffold it

contains is a key feature in a variety of pharmacologically active compounds.[5][6][7] Notably,
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azetidine derivatives have been identified as potent inhibitors of the Signal Transducer and

Activator of Transcription 3 (STAT3) signaling pathway.[8][9][10][11] The STAT3 pathway is a

critical mediator of gene expression involved in cell proliferation, survival, and differentiation,

and its aberrant activation is a hallmark of many cancers.

The following diagram illustrates the general role of azetidine-containing compounds in the

inhibition of the STAT3 signaling pathway.
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General Role of Azetidine Derivatives in STAT3 Pathway Inhibition
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Caption: Inhibition of the STAT3 signaling pathway by azetidine-based compounds.
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Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of new

chemical entities are crucial for their characterization. Below are generalized methods for

determining boiling point and solubility.

Determination of Boiling Point (Micro Method)
This method is suitable for small quantities of a liquid sample.

Apparatus:

Thiele tube or melting point apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing the heating oil.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heat is carefully adjusted to maintain a steady stream of bubbles.
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The heat is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.

Determination of Solubility (Shake-Flask Method)
This is a standard method for determining the equilibrium solubility of a compound in a specific

solvent.

Apparatus:

Analytical balance

Vials with screw caps

Shaker or vortex mixer

Centrifuge

HPLC or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

An excess amount of the solid compound is added to a vial containing a known volume of

the solvent of interest (e.g., water, buffer, organic solvent).

The vial is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

After agitation, the suspension is allowed to stand to allow the undissolved solid to settle.

A sample of the supernatant is carefully removed and clarified by centrifugation or filtration to

remove any undissolved particles.

The concentration of the dissolved compound in the clear supernatant is then determined

using a suitable analytical method, such as HPLC or UV-Vis spectrophotometry, against a
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standard curve of known concentrations.

The determined concentration represents the solubility of the compound in that solvent at

that temperature.

Conclusion
1-Boc-3-methoxyazetidine is a key synthetic intermediate whose rigid azetidine core is of

significant interest in modern drug design, particularly for the development of inhibitors of

critical signaling pathways such as STAT3. While comprehensive experimental data on its

physicochemical properties are not yet widely available, this guide provides the most current

information and outlines standard methodologies for its characterization. Further research into

the experimental determination of its properties will be beneficial for its broader application in

the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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